Cas no 178870-15-0 (ethyl 2-methyl-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}benzoate)

• Product name: ethyl 2-methyl-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}benzoate
• CAS No: 178870-15-0
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 1373545
• PubChem ID: 3000937

ethyl 2-methyl-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}benzoate
• ethyl 2-methyl-5-[(2-methylfuran-3-carbothioyl)amino]benzoate
• 178870-15-0
• Benzoic acid, 2-methyl-5-(((2-methyl-3-furanyl)thioxomethyl)amino)-, ethyl ester
• Benzoic acid, 2-methyl-5-[[(2-methyl-3-furanyl)thioxomethyl]amino]-, ethyl ester
• DTXSID00170570

• Inchi： InChI=1S/C16H17NO3S/c1-4-19-16(18)14-9-12(6-5-10(14)2)17-15(21)13-7-8-20-11(13)3/h5-9H,4H2,1-3H3,(H,17,21)
• InChI Key： IDTBQNQHPRHHRM-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C=CC(=C1)NC(=S)C2=C(OC=C2)C)C

Computed Properties

• Exact Mass: 303.09301
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 51.47